Ethyl (12R)-12-hydroxyoctadec-9-enoate
Ethyl (12R)-12-hydroxyoctadec-9-enoate
Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid and constitutes about 90% of the fatty acids in castor oil. It can serve as a substrate for the synthesis of conjugated linoleic acids. Ricinoleic acid ethyl ester is a stabilized, lipid-soluble form of the free acid. It has been used to produce biofuels as well as skin-conditioning agents, emulsion stabilizers, and surfactants in cosmetics.
Brand Name:
Vulcanchem
CAS No.:
55066-53-0
VCID:
VC0056683
InChI:
InChI=1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h11,14,19,21H,3-10,12-13,15-18H2,1-2H3/t19-/m1/s1
SMILES:
CCCCCCC(CC=CCCCCCCCC(=O)OCC)O
Molecular Formula:
C20H38O3
Molecular Weight:
326.5 g/mol
Ethyl (12R)-12-hydroxyoctadec-9-enoate
CAS No.: 55066-53-0
Reference Standards
VCID: VC0056683
Molecular Formula: C20H38O3
Molecular Weight: 326.5 g/mol
CAS No. | 55066-53-0 |
---|---|
Product Name | Ethyl (12R)-12-hydroxyoctadec-9-enoate |
Molecular Formula | C20H38O3 |
Molecular Weight | 326.5 g/mol |
IUPAC Name | ethyl (12R)-12-hydroxyoctadec-9-enoate |
Standard InChI | InChI=1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h11,14,19,21H,3-10,12-13,15-18H2,1-2H3/t19-/m1/s1 |
Standard InChIKey | AZXVZUBIFYQWJK-KWRJMZDGSA-N |
Isomeric SMILES | CCCCCC[C@H](C/C=C\CCCCCCCC(=O)OCC)O |
SMILES | CCCCCCC(CC=CCCCCCCCC(=O)OCC)O |
Canonical SMILES | CCCCCCC(CC=CCCCCCCCC(=O)OCC)O |
Description | Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid and constitutes about 90% of the fatty acids in castor oil. It can serve as a substrate for the synthesis of conjugated linoleic acids. Ricinoleic acid ethyl ester is a stabilized, lipid-soluble form of the free acid. It has been used to produce biofuels as well as skin-conditioning agents, emulsion stabilizers, and surfactants in cosmetics. |
Synonyms | (+)-Ethyl ricinoleate;Neoricin |
Reference | 1.Salimon, J.,Nallathamby, N.,Salih, N., et al. Synthesis and physical properties of estolide ester using saturated fatty acid and ricinoleic acid. Journal of Automated Methods & Management in Chemistry 2011(263624), (2011). |
PubChem Compound | 108664 |
Last Modified | Nov 11 2021 |
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